Cas no 783331-24-8 (MRK 016)

MRK 016 structure

Product Name:MRK 016

CAS No:783331-24-8

MF:C₁₇H₂₀N₈O₂

MW:368.3931016922

CID:2089430

PubChem ID:6918583

Update Time:2025-04-21

MRK 016 Chemical and Physical Properties

Names and Identifiers

- MRK 016
- 3-(1,1-Dimethylethyl)-7-(5-methyl-3-isoxazolyl)-2-[(1-methyl-1H-1,2,4-triazol-5-yl)methoxy]-pyrazolo[1,5-d][1,2,4]triazine
- MS-25900
- CS-5698
- 342652-67-9
- Pyrazolo(1,5-d)(1,2,4)triazine, 3-(1,1-dimethylethyl)-7-(5-methyl-3-isoxazolyl)-2-((1-methyl-1H-1,2,4-triazol-5-yl)methoxy)-
- AKOS024457814
- F85401
- TXZ4DVJ9MF
- 3-tert-butyl-7-(5-methylisoxazol-3-yl)-2-(1-methyl-1h-1,2,4-triazol-5-ylmethoxy)pyrazolo(1,5-d)(1,2,4)triazine
- DTXSID60426080
- 3-[3-tert-butyl-2-[(2-methyl-1,2,4-triazol-3-yl)methoxy]pyrazolo[1,5-d][1,2,4]triazin-7-yl]-5-methyl-1,2-oxazole
- 5-({[3-tert-butyl-7-(5-methyl-1,2-oxazol-3-yl)pyrazolo[1,5-d][1,2,4]triazin-2-yl]oxy}methyl)-1-methyl-1H-1,2,4-triazole
- 3-(9-(tert-Butyl)-8-((1-methyl-1H-1,2,4-triazol-5-yl)methoxy)pyrazolo[1,5-d][1,2,4]triazin-2-yl)-5-methylisoxazole
- BCP18257
- SNA65267
- 3-t-butyl-7-(5-methylisoxazol-3-yl)-2-(1-methyl-1h-1,2,4-triazol-5-ylmethoxy)-pyrazolo[1,5-d]-[1,2,4]triazine
- 783331-24-8
- UNII-TXZ4DVJ9MF
- DA-65666
- BRD-K44022883-001-01-7
- EX-A7710
- GLXC-10070
- HY-100370
- GTPL4257
- NCGC00370964-01
- Q21099629
- 3-tert-butyl-7-(5-methylisoxazol-3-yl)-2-(1-methyl-1H-1,2,4-triazol-5-ylmethoxy)pyrazolo[1,5-d][1,2,4]-triazine
- 3-tert-Butyl-7-(5-methyl-isoxazol-3-yl)-2-(2-methyl-2H-[1,2,4]triazol-3-ylmethoxy)-pyrazolo[1,5-d][1,2,4]triazine
- 5-({[3-tert-butyl-7-(5-methyl-1,2-oxazol-3-yl)pyrazolo[1,5-d][1,2,4]triazin-2-yl]oxy}methyl)-1-methyl-1,2,4-triazole
- MRK-016
- 3-(1,1-Dimethylethyl)-7-(5-methyl-3-isoxazolyl)-2-((1-methyl-1H-1,2,4-triazol-5-yl)methoxy)pyrazolo(1,5-d)(1,2,4)triazine
- CHEMBL363211
- SCHEMBL2461269
- BDBM50156083
- 3-(3-(tert-Butyl)-2-((1-methyl-1H-1,2,4-triazol-5-yl)methoxy)pyrazolo[1,5-d][1,2,4]triazin-7-yl)-5-methylisoxazole
- MRK016
- Inchi： 1S/C17H20N8O2/c1-10-6-11(23-27-10)15-21-19-7-12-14(17(2,3)4)16(22-25(12)15)26-8-13-18-9-20-24(13)5/h6-7,9H,8H2,1-5H3
- InChI Key： QYSYOGCIDRANAR-UHFFFAOYSA-N
- SMILES： O(CC1=NC=NN1C)C1C(=C2C=NN=C(C3C=C(C)ON=3)N2N=1)C(C)(C)C

Computed Properties

Exact Mass: 368.17092191Da
Monoisotopic Mass: 368.17092191Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 518
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 109Å²

MRK 016 Pricemore >>

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